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Compound of Interest

Compound Name: tert-Butyl benzoate

Cat. No.: B1219572 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling tert-Butyl Benzoate. The following

procedures for personal protective equipment (PPE), handling, and disposal are compiled to

ensure safe laboratory use of this chemical.

Hazard Identification and Personal Protective
Equipment
tert-Butyl benzoate is a combustible liquid that can cause skin and serious eye irritation. It is

also harmful if swallowed. Adherence to the following Personal Protective Equipment (PPE)

guidelines is mandatory to minimize exposure and ensure personal safety.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

To prevent serious eye

irritation from splashes.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat or coveralls.

To prevent skin irritation upon

contact.[1][2]

Respiratory Protection

Not typically required with

adequate ventilation. If vapors

or mists are generated, a

NIOSH-approved respirator

should be used.

To prevent respiratory tract

irritation from inhalation.[2]

Hand Protection Protective gloves.
To avoid direct contact with the

skin.[1][2]

Physical and Chemical Properties
Understanding the physical and chemical properties of tert-Butyl benzoate is crucial for safe

handling and storage.

Table 2: Physical and Chemical Properties of tert-Butyl Benzoate
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Property Value

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol [2]

Appearance Light yellow liquid[3]

Odor Odorless[3]

Boiling Point 122 - 124 °C / 251.6 - 255.2 °F @ 9 mmHg[3]

Flash Point 110 °C / 230 °F[3]

Stability Stable under normal conditions.[1]

Operational and Handling Protocols
Proper handling procedures are critical to minimize the risk of exposure and contamination.

Operations should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[1]

Key Handling Steps:

Preparation: Ensure a clean and organized workspace. Have all necessary equipment and

safety gear readily available before handling the chemical.

Ventilation: Work in a well-ventilated area or under a chemical fume hood to minimize

inhalation of vapors.[1]

Avoiding Contact: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke

in the handling area.[2]

Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources.[1]

Transfer: Use explosion-proof equipment and take precautionary measures against static

discharge when transferring the liquid.[1]

After Handling: Wash hands and face thoroughly after handling.[1]
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Storage and Disposal Plan
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from oxidizing agents and strong bases.[2]

Protect from direct sunlight.[2]

Disposal:

Disposal of tert-Butyl benzoate and its containers must be conducted in accordance with

local, regional, and national regulations.[1][4]

Entrust disposal to a licensed waste disposal company.[1]

Do not allow the product to enter drains.

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.[1][4]

Emergency Procedures
Spill Response Workflow:
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Chemical Spill Response Workflow for tert-Butyl Benzoate

Immediate Actions

Containment & Cleanup

Disposal & Decontamination

Evacuate unnecessary personnel

Ensure adequate ventilation

Remove ignition sources

Wear appropriate PPE

Contain spill with inert absorbent material
(e.g., sand, earth)

Collect absorbed material into a suitable container

Label container for hazardous waste

Dispose of waste according to regulations

Decontaminate the spill area

Click to download full resolution via product page

Caption: Workflow for handling a tert-Butyl benzoate spill.
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First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][2]

In Case of Skin Contact: Immediately take off all contaminated clothing and wash the skin

with plenty of water. If skin irritation occurs, get medical advice.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[2]

If Swallowed: Rinse mouth with water. Call a poison center or doctor if you feel unwell.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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